![molecular formula C11H16N2O B6154964 1-[1-(6-methoxypyridin-2-yl)cyclobutyl]methanamine CAS No. 1344144-96-2](/img/no-structure.png)
1-[1-(6-methoxypyridin-2-yl)cyclobutyl]methanamine
Overview
Description
1-(1-(6-Methoxypyridin-2-yl)cyclobutyl)methanamine (C10H14N2O) is an organic compound with a molecular weight of 186.23 g/mol. It is an amine derivative of cyclobutane, which is a four-membered ring of carbon atoms. The compound is also known as 2-methyl-6-methoxy-1-cyclopentylmethanamine, 2-methyl-6-methoxy-1-cyclopentyl-N-methanamine, and 6-methoxy-2-methyl-1-cyclopentylmethanamine. This compound is used in a variety of scientific research applications due to its unique properties.
Scientific Research Applications
1-(1-(6-Methoxypyridin-2-yl)cyclobutyl)methanamine has a wide range of scientific research applications. It has been used in the synthesis of a variety of other compounds, such as peptides, peptidomimetics, and other biologically active molecules. Additionally, it has been used in the synthesis of drugs, such as anti-inflammatory agents, antibiotics, and anti-cancer agents. It has also been used in the synthesis of polymers, such as polyurethanes and polycarbonates.
Mechanism of Action
1-(1-(6-Methoxypyridin-2-yl)cyclobutyl)methanamine has a unique mechanism of action. The compound acts as a catalyst in the formation of cyclobutyl amines. It can also act as a nucleophile, which means that it can react with other compounds to form new compounds. Additionally, the compound can act as an inhibitor, which means that it can block certain chemical reactions.
Biochemical and Physiological Effects
1-(1-(6-Methoxypyridin-2-yl)cyclobutyl)methanamine has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the synthesis of proteins, lipids, and carbohydrates. Additionally, it has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds. It has also been shown to inhibit the activity of enzymes involved in the metabolism of hormones and neurotransmitters.
Advantages and Limitations for Lab Experiments
1-(1-(6-Methoxypyridin-2-yl)cyclobutyl)methanamine has a variety of advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize and purify. Additionally, it is relatively stable and non-toxic. However, it is not very soluble in water, which can limit its use in certain experiments. Additionally, it can react with other compounds, which can limit its use in certain experiments.
Future Directions
1-(1-(6-Methoxypyridin-2-yl)cyclobutyl)methanamine has a variety of potential future directions. One of the main areas of research is its use in the synthesis of peptides and peptidomimetics. Additionally, it could be used to synthesize new drugs and polymers. It could also be used to study the mechanism of action of other compounds, such as enzymes, hormones, and neurotransmitters. Additionally, it could be used to study the biochemical and physiological effects of other compounds. Finally, it could be used to study the structure and function of proteins, lipids, and carbohydrates.
Synthesis Methods
1-(1-(6-Methoxypyridin-2-yl)cyclobutyl)methanamine can be synthesized using a variety of methods. One of the most common methods is the reaction of a pyridine derivative with a cyclobutane derivative. This reaction is usually carried out in a solvent such as dichloromethane or dimethylformamide. The reaction produces a cyclobutyl amine that can then be purified using column chromatography. The compound can also be synthesized from other organic compounds, such as cyclobutyl bromide, pyridine, and methylamine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[1-(6-methoxypyridin-2-yl)cyclobutyl]methanamine involves the reaction of 6-methoxypyridin-2-ylmagnesium bromide with cyclobutanecarboxaldehyde, followed by reduction of the resulting cyclobutanecarboxylic acid with lithium aluminum hydride, and finally, reductive amination with formaldehyde and ammonia.", "Starting Materials": [ "6-methoxypyridine", "magnesium", "bromine", "cyclobutanecarboxaldehyde", "lithium aluminum hydride", "formaldehyde", "ammonia" ], "Reaction": [ "1. Formation of 6-methoxypyridin-2-ylmagnesium bromide by reacting 6-methoxypyridine with magnesium and bromine in anhydrous ether.", "2. Addition of cyclobutanecarboxaldehyde to the reaction mixture and stirring at room temperature for several hours to form the corresponding cyclobutanecarboxylic acid.", "3. Reduction of the cyclobutanecarboxylic acid with lithium aluminum hydride in dry ether to form the corresponding alcohol.", "4. Reductive amination of the alcohol with formaldehyde and ammonia in the presence of a reducing agent such as sodium cyanoborohydride to form 1-[1-(6-methoxypyridin-2-yl)cyclobutyl]methanamine." ] } | |
CAS RN |
1344144-96-2 |
Product Name |
1-[1-(6-methoxypyridin-2-yl)cyclobutyl]methanamine |
Molecular Formula |
C11H16N2O |
Molecular Weight |
192.3 |
Purity |
95 |
Origin of Product |
United States |
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